Cas no 899730-03-1 (1-{3-ethyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}-4-(2-fluorophenyl)piperazine)

• Product Name: 1-{3-ethyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}-4-(2-fluorophenyl)piperazine
• CAS No: 899730-03-1
• MF: C₁₆H₁₈FN₇
• MW: 327.359425067902
• CID: 5485801
• Update Time: 2025-05-18

1-{3-ethyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}-4-(2-fluorophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-7-[4-(2-fluorophenyl)piperazin-1-yl]triazolo[4,5-d]pyrimidine
• 1-{3-ethyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}-4-(2-fluorophenyl)piperazine

• Inchi： 1S/C16H18FN7/c1-2-24-16-14(20-21-24)15(18-11-19-16)23-9-7-22(8-10-23)13-6-4-3-5-12(13)17/h3-6,11H,2,7-10H2,1H3
• InChI Key： UDEPKAAKZRAPAR-UHFFFAOYSA-N
• SMILES： C1N=C(N2CCN(C3=CC=CC=C3F)CC2)C2N=NN(CC)C=2N=1

Additional information on 1-{3-ethyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}-4-(2-fluorophenyl)piperazine

1-{3-Ethyl-3H-1,2,3-Triazolo[4,5-d]Pyrimidin-7-Yl}-4-(2-Fluorophenyl)Piperazine (CAS No. 899730-03-1)

1-{3-Ethyl-3H-1,2,3-Triazolo[4,5-d]Pyrimidin-7-Yl}-4-(2-fluorophenyl)Piperazine, also known by its CAS number 899730-03-1, is a complex organic compound with a unique structure that combines a piperazine ring system with a triazolopyrimidine moiety and a fluorophenyl group. This compound has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development.

The molecular structure of this compound is characterized by a piperazine ring (a six-membered ring containing two nitrogen atoms) substituted at the 4-position with a 2-fluorophenyl group. The other nitrogen of the piperazine ring is connected to a triazolopyrimidine moiety. The triazolopyrimidine ring system is further substituted with an ethyl group at the 3-position. This combination of structural elements provides the compound with unique pharmacological properties.

Recent studies have highlighted the potential of this compound in targeting various therapeutic areas. For instance, research has shown that the triazolopyrimidine moiety can act as a scaffold for designing inhibitors of certain enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The presence of the fluorophenyl group enhances the compound's ability to cross the blood-brain barrier, making it particularly promising for central nervous system (CNS) disorders.

In addition to its potential in CNS-related therapies, this compound has also been investigated for its anti-tumor properties. Preclinical studies have demonstrated that it can modulate key signaling pathways involved in cancer cell proliferation and apoptosis. The ethyl substitution on the triazolopyrimidine ring contributes to improved solubility and bioavailability, which are critical factors for drug efficacy.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels. The use of microwave-assisted synthesis has been particularly effective in streamlining the production process.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), MS (Mass Spectrometry), and IR (Infrared Spectroscopy). These analyses have confirmed its molecular structure and provided insights into its conformational flexibility and stability under various conditions.

One of the most exciting developments in recent research is the exploration of this compound as a potential lead molecule for drug development. Collaborative efforts between academic institutions and pharmaceutical companies have led to the identification of several analogs with enhanced pharmacokinetic profiles. These analogs are currently undergoing preclinical testing to evaluate their safety and efficacy.

In conclusion, 1-{3-Ethyl-3H-1,2,3-Triazolo[4,5-d]Pyrimidin-7-Yl}-4-(2-fluorophenyl)Piperazine (CAS No. 899730-03) represents a significant advancement in medicinal chemistry. Its unique structure and promising pharmacological properties make it a valuable candidate for addressing unmet medical needs in neurology and oncology. As research continues to unfold, this compound has the potential to pave the way for innovative therapeutic solutions.